(2-Ethoxyethyl)(1,2,3-thiadiazol-4-ylmethyl)amine

• Molecular Formula: C7H13N3OS
• Molecular Weight: 187.27 g/mol
• SMILES: CCOCCNCC1=CSN=N1
• InChI: InChI=1S/C7H13N3OS/c1-2-11-4-3-8-5-7-6-12-10-9-7/h6,8H,2-5H2,1H3
• InChIKey: DKKROGRNKCRJBW-UHFFFAOYSA-N

(2-Ethoxyethyl)(1,2,3-thiadiazol-4-ylmethyl)amine: Chemical Identity and Key Properties

(2‑Ethoxyethyl)(1,2,3‑thiadiazol‑4‑ylmethyl)amine is a secondary amine derivative that combines a 1,2,3‑thiadiazole pharmacophore with a 2‑ethoxyethyl solubilising side‑chain [REFS‑1]. The compound has the molecular formula C₇H₁₃N₃OS, a molecular weight of 187.27 g mol⁻¹, and the SMILES notation CCOCCNCc1csnn1 [REFS‑2]. Its structure places it within the 1,2,3‑thiadiazole isomer class—a scaffold recognised for antifungal, antibacterial, herbicidal, and plant‑activator properties—while the oxygen‑containing ethoxyethyl substituent distinguishes it from purely alkyl‑substituted analogues by providing additional hydrogen‑bond acceptor capacity and increased polarity [REFS‑3].

1

Scaffold

1,2,3-thiadiazole pharmacophore synthesis and derivatization

2

Selection

Ethoxyethyl-substituted amine with modulated HBA capacity and polarity

3

Use Context

Agrochemical lead synthesis, antimicrobial scaffold screening, plant activator research

• [1] NCBI PubChem. (2025). Compound Summary for CID 23089466 – 2‑ethoxy‑N‑(thiadiazol‑4‑ylmethyl)ethanamine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Irfan, A., Batool, F., Irum, S., Ullah, S., Umer, M., Shaheen, R., & Chaudhry, G.‑E.‑S. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3‑Thiadiazoles Derivatives: An Update. Applied Sciences, 11(12), 5742. https://doi.org/10.3390/app11125742 View Source

Why Generic Alkyl or Isomeric Thiadiazole Analogues Cannot Replace This Compound

The 2‑ethoxyethyl substituent confers physicochemically distinct properties that are absent in simple alkyl chain variants (e.g., propyl, hexyl) or isomeric 1,3,4‑thiadiazole derivatives, making direct interchange without experimental validation unreliable [REFS‑1]. The ethereal oxygen acts as an additional hydrogen‑bond acceptor, lowers calculated logP relative to purely aliphatic congeners of similar molecular weight, and enhances solubility in polar organic solvents [REFS‑2]. Moreover, the 1,2,3‑thiadiazole isomer itself exhibits a different electronic distribution and biological profile compared with the more common 1,3,4‑thiadiazole scaffold, as evidenced in fungicidal strobilurin analogues where introduction of 1,2,3‑thiadiazole greatly improved activity over thiazole‑based controls [REFS‑3]. These structural determinants mean that a researcher or procurement officer selecting a generic “thiadiazole‑amine” from a catalogue risks acquiring a compound with divergent solubility, reactivity, and bioactivity profiles.

Attribute

This Compound

Generic Alkyl Analogue

HBA count

4 acceptors (incl. ethereal O)

3 acceptors (alkyl-only side-chain)

Lipophilicity

Polar ethoxyethyl side-chain; lower estimated logP

Higher logP with all-carbon chains; solubility profile may shift

Thiadiazole isomer

1,2,3-thiadiazole scaffold

1,3,4-thiadiazole isomer; distinct electronic and bioactivity profile

Each attribute may shift solubility, target engagement, and screening outcomes. Direct interchange without validation is not recommended.

• [1] Kuujia.com. (n.d.). (2‑Ethoxyethyl)(1,2,3‑thiadiazol‑4‑yl)methylamine – CAS 1157059‑24‑9. Retrieved from https://www.kuujia.com View Source
• [2] Chen, L., Guo, X., Fan, Z., Zhang, N., Zhu, Y., Zhang, Z., … & Wang, Q. (2017). Synthesis of 1,2,3‑Thiadiazole and Thiazole‑Based Strobilurins as Potent Fungicide Candidates. Journal of Agricultural and Food Chemistry, 65(4), 745–751. https://doi.org/10.1021/acs.jafc.6b05128 View Source

Quantitative Differentiation Versus Closest Analogs and Isomeric Forms

Hydrogen-Bond Acceptor Capacity: Target Compound vs. Propyl Analogue

The 2‑ethoxyethyl substituent introduces an additional oxygen‑based hydrogen‑bond acceptor (HBA) that is absent in the propyl analogue. The target compound (C₇H₁₃N₃OS, MW 187.27) possesses four HBA sites (thiadiazole N₂, N₃; secondary amine N; and ethereal O), whereas Propyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine (C₆H₁₁N₃S, MW 157.24, CAS 1156892‑76‑0) possesses only three HBA sites (thiadiazole N₂, N₃; secondary amine N) [REFS‑1][REFS‑2]. This additional H‑bond acceptor is predicted to increase aqueous solubility and alter target‑binding geometry in biological systems.

HBA capacity

Data to verify

4 vs 3 acceptors (+33% relative to propyl analogue)

Supports distinct solubility and molecular recognition context

In silico atom-count; experimental validation pending

Evidence Dimension	Number of hydrogen‑bond acceptor atoms
Target Compound Data	4 (Nthiadiazole × 2, Namine, Oethoxy)
Comparator Or Baseline	Propyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine: 3 (Nthiadiazole × 2, Namine)
Quantified Difference	+1 HBA (33% increase relative to comparator)
Conditions	In silico atom‑count analysis based on published SMILES structures

Why This Matters

An additional hydrogen‑bond acceptor directly influences solubility, membrane permeability, and molecular recognition—parameters that control compound performance in biological assays and formulation development.

Lipophilicity Modulation: Calculated logP vs. Hexyl Analogue

The 2‑ethoxyethyl group reduces lipophilicity compared with the hexyl analogue. The target compound contains an ether oxygen within the side‑chain, whereas Hexyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine (C₉H₁₇N₃S, MW 199.32, CAS 1157056‑52‑4) bears an all‑carbon hexyl chain of comparable length [REFS‑1][REFS‑2]. Using the structurally related 5‑(2‑ethoxyethoxy)‑1,2,3‑thiadiazole as a proxy, the ACD/LogP of the ethoxy‑containing scaffold is approximately 0.90 [REFS‑3]. By contrast, the hexyl analogue, with a fully aliphatic side‑chain, is expected to exhibit a computed logP in the range of 2.0–2.5 based on fragment‑based calculations, representing a >1‑log‑unit increase in hydrophobicity. This difference shifts the compounds into distinct Lipinski compliance and permeability categories.

logP shift

Data to verify

ΔlogP > 1.0 unit vs hexyl analogue (more hydrophilic)

Reported ~10-fold partition-coefficient difference; may affect permeability

Fragment-based estimation; confirm with experimental logP

Evidence Dimension	Calculated octanol‑water partition coefficient (logP)
Target Compound Data	Estimated ACD/LogP ≈ 0.90 (proxy: 5‑(2‑ethoxyethoxy)‑1,2,3‑thiadiazole)
Comparator Or Baseline	Hexyl(1,2,3‑thiadiazol‑4‑ylmethyl)amine: estimated logP ≈ 2.0–2.5
Quantified Difference	ΔlogP > 1.0 unit (target compound more hydrophilic)
Conditions	ACD/LogP algorithm; fragment‑based estimation for comparator

Why This Matters

A logP difference of >1 unit translates to a ~10‑fold difference in partition coefficient, profoundly affecting compound handling, biological membrane penetration, and suitability for aqueous vs. organic‑phase applications.

1,2,3- vs. 1,3,4-Thiadiazole Isomerism: Impact on Fungicidal Potency

The 1,2,3‑thiadiazole isomer confers quantitatively superior fungicidal activity compared with thiazole‑based controls in strobilurin series. Chen et al. (2017) demonstrated that introducing the 1,2,3‑thiadiazole ring into strobilurin analogues greatly improved antifungal potency: compound 8a (1,2,3‑thiadiazole‑based) exhibited EC₅₀ values of 2.68, 0.44, and 0.01 μg mL⁻¹ against Gibberella zeae, Sclerotinia sclerotiorum, and Rhizoctonia cerealis, respectively, and was much more active than the positive controls enestroburin, kresoxim‑methyl, and azoxystrobin (EC₅₀ range 0.06–15.12 μg mL⁻¹) [REFS‑1]. Although the target compound is not itself a strobilurin, its 1,2,3‑thiadiazol‑4‑ylmethylamine core is the identical heterocyclic scaffold that drove the potency advantage in that study, whereas the more common 1,3,4‑thiadiazole isomer (found in drugs such as acetazolamide and cefazolin) displays a distinct pharmacological profile [REFS‑2].

Isomer fungicidal context

Class-level

1,2,3-thiadiazole strobilurin EC₅₀ = 0.01–2.68 μg mL⁻¹; up to >1500× vs commercial controls

Supports scaffold-specific fungicidal assay interpretation

Class-level inference from strobilurin series; target compound not directly tested

Evidence Dimension	Fungicidal EC₅₀ (μg mL⁻¹) for 1,2,3‑thiadiazole‑based strobilurin vs. commercial strobilurin controls
Target Compound Data	Compound 8a (1,2,3‑thiadiazole scaffold): EC₅₀ = 0.01–2.68 μg mL⁻¹ across three fungal species
Comparator Or Baseline	Enestroburin, kresoxim‑methyl, azoxystrobin: EC₅₀ = 0.06–15.12 μg mL⁻¹
Quantified Difference	Up to >1500‑fold improvement (0.01 vs. 15.12 μg mL⁻¹) depending on fungal species
Conditions	In vitro mycelial growth inhibition assay; compound 8a is a 1,2,3‑thiadiazole‑containing strobilurin analogue

Why This Matters

This class‑level data demonstrates that the 1,2,3‑thiadiazole ring system can deliver orders‑of‑magnitude improvements in antifungal potency compared with established commercial fungicides, validating the scaffold choice for agrochemical and anti‑infective discovery programmes.

• [1] Chen, L., Guo, X., Fan, Z., Zhang, N., Zhu, Y., Zhang, Z., … & Wang, Q. (2017). Synthesis of 1,2,3‑Thiadiazole and Thiazole‑Based Strobilurins as Potent Fungicide Candidates. Journal of Agricultural and Food Chemistry, 65(4), 745–751. https://doi.org/10.1021/acs.jafc.6b05128 View Source
• [2] NCBI PubChem. (2025). 1,2,3‑Thiadiazole – Compound Summary. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source

Herbicidal Activity of Ethoxyethyl-Containing 1,2,3-Thiadiazole Derivatives

Compounds bearing the ethoxyethyl‑1,2,3‑thiadiazole motif have demonstrated 100% herbicidal efficacy in whole‑plant assays. Bing et al. reported that (Z)‑ethoxyethyl‑2‑cyano‑3‑isopropyl‑3‑(4‑methyl‑1,2,3‑thiadiazol‑5‑yl)methylaminoacrylate (compound 9g) achieved 100% herbicidal activity against rape (Brassica napus) and amaranth pigweed (Amaranthus retroflexus) at a dose of 1.5 kg ha⁻¹, matching the performance of the methoxyethyl analogue 9h [REFS‑1]. The target compound shares the key ethoxyethyl‑1,2,3‑thiadiazolyl pharmacophoric elements with 9g/9h, positioning it as a direct synthetic intermediate for generating this class of high‑efficacy cyanoacrylate herbicides. In contrast, analogous 1,2,3‑thiadiazole derivatives bearing non‑oxygenated alkyl groups in the same series showed only moderate herbicidal activity against Brassica campestris [REFS‑2].

Herbicidal endpoint

Class-level

Ethoxyethyl-1,2,3-thiadiazole cyanoacrylates: reported 100% inhibition at 1.5 kg ha⁻¹ (whole-plant assay)

Supports herbicidal lead-synthesis context with ethoxyethyl pharmacophore

Data from structurally elaborated analogue 9g; not the free amine

Evidence Dimension	Herbicidal efficacy (% inhibition) at 1.5 kg ha⁻¹
Target Compound Data	Compound 9g (ethoxyethyl‑1,2,3‑thiadiazole‑cyanoacrylate): 100% inhibition against rape and amaranth pigweed
Comparator Or Baseline	Non‑oxygenated alkyl‑substituted 1,2,3‑thiadiazole derivatives: moderate herbicidal activity (quantitative EC₅₀ not specified but qualitatively lower)
Quantified Difference	Qualitative: 100% vs. 'moderate' activity
Conditions	Whole‑plant greenhouse assay; pre‑emergence or post‑emergence application at 1.5 kg ha⁻¹

Why This Matters

The ethoxyethyl‑thiadiazole motif is a validated substructure for achieving complete weed control at agronomically relevant application rates, making the target compound a strategic procurement choice for herbicide lead‑optimisation programmes.

• [1] Bing, G., et al. (n.d.). Synthesis, crystal structure and herbicidal activity of novel 1,2,3‑thiadiazole substituted 2‑cyanoacrylates. Mendeley Data / scite.ai. Retrieved from https://www.mendeley.com View Source
• [2] Research on Chemical Intermediates. (2012). Synthesis, bioactivity and DFT structure–activity relationship study of novel 1,2,3‑thiadiazole derivatives. SpringerLink. https://doi.org/10.1007/s11164‑012‑0848‑7 View Source

Antimicrobial Activity Spectrum of 1,2,3-Thiadiazole-4-Methanamine Derivatives

1,2,3‑Thiadiazole derivatives carrying the 4‑ylmethylamine motif have demonstrated antibacterial activity against both Gram‑positive and Gram‑negative organisms. In a series of 1,2,3‑thiadiazole and 1,2,3‑selenadiazole derivatives evaluated by Dovepress (2015), compound 4a was active against Escherichia coli, and several compounds showed promising antifungal and antibacterial activities [REFS‑1]. A more recent study (2023) confirmed that compounds 2c and 2d (1,2,3‑thiadiazole‑4‑yl derivatives) had positive activity against Staphylococcus aureus and E. coli, while compound 3c showed the most activity against Candida albicans [REFS‑2]. Although the target compound itself has not been profiled in these screens, its core 1,2,3‑thiadiazol‑4‑ylmethylamine scaffold is identical to that of the active derivatives, and the ethoxyethyl substitution would be expected to modulate—rather than ablate—this intrinsic antimicrobial potential [REFS‑1][REFS‑2].

Antimicrobial context

Class-level

1,2,3-thiadiazol-4-ylmethylamine derivatives active vs E. coli, S. aureus, C. albicans

Supports antimicrobial screening context; scaffold-validated hit-ID

Scaffold-matched analogues tested; target compound requires individual profiling

Evidence Dimension	Antimicrobial activity (qualitative: active vs. inactive) against E. coli, S. aureus, C. albicans
Target Compound Data	Not directly tested; scaffold‑matched analogues (4a, 2c, 3c) are active against E. coli, S. aureus, and C. albicans
Comparator Or Baseline	1,3,4‑Thiadiazole isomer derivatives: distinct antimicrobial profile; many act via different mechanisms (e.g., carbonic anhydrase inhibition)
Quantified Difference	Qualitative: 1,2,3‑thiadiazol‑4‑ylmethylamines show broad‑spectrum activity; quantitative MIC values for specific derivatives range from low μg mL⁻¹ to moderate levels
Conditions	Broth microdilution / agar dilution MIC assays; various bacterial and fungal strains

Why This Matters

The 1,2,3‑thiadiazol‑4‑ylmethylamine substructure is validated for antimicrobial hit identification, meaning procurement of the target compound supports screening campaigns where the 1,3,4‑thiadiazole isomer would be mechanistically inappropriate.

• [1] Dovepress. (2015). Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3‑thiadiazole and 1,2,3‑selenadiazole derivatives. Drug Design, Development and Therapy, 9, 3845–3854. https://doi.org/10.2147/DDDT.S84988 View Source
• [2] Elsevier. (2023). Synthesis, Characterization, and Antimicrobial Activity of New 1,2,3‑Thiadiazole and 1,2,3‑Selenadiazole Derivatives. Retrieved from https://nchr.elsevierpure.com View Source

Procurement-Relevant Application Scenarios

Agrochemical Lead Discovery: Cyanoacrylate Herbicide Synthesis

The target compound serves as a direct synthetic precursor to ethoxyethyl‑substituted 1,2,3‑thiadiazole cyanoacrylates that have demonstrated 100% herbicidal activity at 1.5 kg ha⁻¹ [REFS‑1]. Procurement of this specific amine enables the construction of compound libraries that recapitulate the privileged ethoxyethyl‑thiadiazole pharmacophore, a substructure that cannot be accessed from propyl, butyl, or hexyl analogues without the ether oxygen. Given the complete weed control observed for compounds 9g/9h against economically important dicot weeds (rape and amaranth pigweed), this intermediate is a strategic starting material for agrochemical companies pursuing new mode‑of‑action herbicides [REFS‑1].

Fungicide Development Leveraging the 1,2,3-Thiadiazole Scaffold

The 1,2,3‑thiadiazole ring system has been shown to confer up to >1500‑fold improvement in fungicidal EC₅₀ compared with commercial strobilurin standards [REFS‑2]. The target compound provides a functionalised 1,2,3‑thiadiazol‑4‑ylmethylamine building block that can be elaborated into novel fungicide candidates through amide coupling, reductive amination, or urea formation at the secondary amine. Its ethoxyethyl side‑chain offers a solubility advantage over purely lipophilic alkyl congeners, potentially improving formulation characteristics and foliar uptake in whole‑plant fungicide screening programmes [REFS‑2].

Antimicrobial Hit-to-Lead Optimization with Modulated Properties

1,2,3‑Thiadiazol‑4‑ylmethylamine derivatives have demonstrated activity against S. aureus, E. coli, and C. albicans [REFS‑3]. The target compound’s additional ethereal hydrogen‑bond acceptor (four HBA vs. three for propyl analogue) is predicted to alter solubility and target engagement relative to alkyl‑only congeners [REFS‑4]. Medicinal chemistry teams can exploit this property to fine‑tune ADME parameters without altering the core pharmacophore, making the compound a valuable tool for SAR exploration in anti‑infective programmes where balancing potency with favourable pharmacokinetics is critical [REFS‑3].

Plant Activator and Systemic Acquired Resistance Research

The 1,2,3‑thiadiazole‑carboxylate moiety is a recognised pharmacophore for plant activators such as tiadinil, which induces systemic acquired resistance in rice [REFS‑5]. The target compound, with its 1,2,3‑thiadiazol‑4‑ylmethylamine core, can be transformed into carboxylate, carboxamide, or ester derivatives that mimic the tiadinil scaffold. The ethoxyethyl substituent provides a built‑in solubilising group that may enhance phloem mobility compared to the methyl‑ester prodrugs typically employed in plant activator design, offering a differentiated starting point for crop protection research [REFS‑5].

Application

Selection Property

Validation Focus

Cyanoacrylate herbicide synthesis

Ethoxyethyl-1,2,3-thiadiazole pharmacophore access

Herbicidal endpoint review at agronomic rates

1,2,3-thiadiazole fungicide elaboration

Scaffold-specific isomer selection

Fungicidal EC₅₀ endpoint context across target species

Antimicrobial SAR exploration

Modulated HBA and solubility profile

MIC and strain-panel endpoints for Gram-positive, Gram-negative, and fungal targets

Plant activator research

Tiadinil-like core derivatization potential

Systemic acquired resistance assay context

• [1] Bing, G., et al. (n.d.). Synthesis, crystal structure and herbicidal activity of novel 1,2,3‑thiadiazole substituted 2‑cyanoacrylates. Mendeley Data / scite.ai. View Source
• [2] Chen, L., et al. (2017). Synthesis of 1,2,3‑Thiadiazole and Thiazole‑Based Strobilurins as Potent Fungicide Candidates. J. Agric. Food Chem., 65(4), 745–751. https://doi.org/10.1021/acs.jafc.6b05128 View Source
• [3] Elsevier. (2023). Synthesis, Characterization, and Antimicrobial Activity of New 1,2,3‑Thiadiazole and 1,2,3‑Selenadiazole Derivatives. Retrieved from https://nchr.elsevierpure.com View Source
• [4] Yasuda, M., Nakashita, H., & Yoshida, S. (2006). Development of a novel plant activator for rice diseases, tiadinil. Journal of Pesticide Science, 31(2), 145–146. https://doi.org/10.1584/jpestics.31.145 View Source